Cas no 1998648-56-8 ((3R)-3-amino-3-(3-methyl-1,2-thiazol-5-yl)propanamide)

• Product Name: (3R)-3-amino-3-(3-methyl-1,2-thiazol-5-yl)propanamide
• CAS No: 1998648-56-8
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 6360537
• PubChem ID: 165520023
• Update Time: 2025-06-08

(3R)-3-amino-3-(3-methyl-1,2-thiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(3-methyl-1,2-thiazol-5-yl)propanamide
• EN300-1284149
• 1998648-56-8

• Inchi： 1S/C7H11N3OS/c1-4-2-6(12-10-4)5(8)3-7(9)11/h2,5H,3,8H2,1H3,(H2,9,11)/t5-/m1/s1
• InChI Key： RJJRGIDNLOCHEA-RXMQYKEDSA-N
• SMILES： S1C(=CC(C)=N1)[C@@H](CC(N)=O)N

Computed Properties

• Exact Mass: 185.06228316g/mol
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 110Ų

Additional information on (3R)-3-amino-3-(3-methyl-1,2-thiazol-5-yl)propanamide

(3R)-3-amino-3-(3-methyl-1,2-thiazol-5-yl)propanamide (CAS No. 1998648-56-8): A Comprehensive Overview

(3R)-3-amino-3-(3-methyl-1,2-thiazol-5-yl)propanamide (CAS No. 1998648-56-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide, is a member of the amino acid derivatives and thiazole-containing compounds. Its unique structural features and potential biological activities have made it a focal point for various studies, particularly in the development of novel therapeutic agents.

The thiazole ring, a five-membered heterocyclic compound with one sulfur and one nitrogen atom, is a key structural motif in many biologically active molecules. The presence of this ring in (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide contributes to its stability and reactivity, making it an attractive candidate for drug design. The amino group at the C-3 position further enhances its potential for forming hydrogen bonds and participating in various biological interactions.

Recent studies have highlighted the potential of (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide in several therapeutic areas. One notable application is its role as a neuroprotective agent. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits significant neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide has also been investigated for its anti-inflammatory effects. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity makes it a potential therapeutic option for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. It is metabolized primarily in the liver through Phase I and Phase II metabolic pathways, resulting in stable metabolites that are efficiently eliminated from the body.

Furthermore, the safety profile of (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

The synthetic route to (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide involves several key steps. One common approach involves the reaction of 2-bromopropionitrile with thiourea to form 2-cyano-N,N-dimethylthioacetamide, which is then cyclized to produce 2-cyano-N,N-dimethylthioacetamide. Subsequent reduction and functional group manipulation yield the desired product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In conclusion, (3R)-3-amino-3-(3-methylthiazol-5-yl)propanamide (CAS No. 1998648-56-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its neuroprotective and anti-inflammatory properties, coupled with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential, paving the way for new treatments in various medical conditions.